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Compound of Interest

Compound Name: Calcium chloride, hexahydrate

Cat. No.: B3029755 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals encountering satellite colonies on their bacterial transformation

plates. Find answers to frequently asked questions and detailed troubleshooting guides to

ensure the selection of true transformants.

Frequently Asked Questions (FAQs)
Q1: What are satellite colonies?

Satellite colonies are small colonies of bacteria that grow around a larger, antibiotic-resistant

colony on a selection plate.[1] These smaller colonies have not taken up the desired plasmid

and are therefore not true transformants.[1] Their growth is a common issue, particularly when

using ampicillin as the selection agent.[2]

Q2: What causes satellite colonies to form?

The primary cause of satellite colonies is the enzymatic inactivation of the antibiotic in the

surrounding medium by the transformed, antibiotic-resistant colony.[1][3] Plasmids conferring

ampicillin resistance often contain the bla gene, which encodes for β-lactamase. This enzyme

is secreted by the transformed bacteria and degrades ampicillin in the immediate vicinity,

creating a zone with a lower antibiotic concentration where non-transformed bacteria can grow.

[1][4]
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Q3: Are satellite colonies a problem if I can distinguish them from the larger colonies?

While you may be able to pick the larger, true transformant colony, the presence of satellite

colonies indicates a potential issue with your selection pressure. This can lead to contamination

of your downstream experiments if a satellite colony is accidentally picked. Furthermore, the

conditions that allow satellite colonies to grow can also lead to the loss of the plasmid in liquid

cultures, resulting in poor plasmid yields and protein expression.[4]

Q4: Can satellite colonies appear with antibiotics other than ampicillin?

While most commonly associated with ampicillin, satellite colonies can also appear with other

β-lactam antibiotics like carbenicillin, although it is less frequent due to carbenicillin's higher

stability.[3] They are less common with other classes of antibiotics like kanamycin, which are

not typically inactivated by secreted enzymes.[5]

Troubleshooting Guides
Issue: Presence of Satellite Colonies on Ampicillin
Plates
This guide provides a systematic approach to troubleshooting and eliminating satellite colonies

when using ampicillin selection.
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Satellite Colonies Observed

Are plates fresh?
(< 2 weeks old)

Is ampicillin concentration
optimal? (100-200 µg/mL)

Yes Prepare fresh plates

No

Is incubation time
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Yes Increase ampicillin concentration

No

Is plating density high?

No Reduce incubation to 12-16 hrs

Yes

Consider using Carbenicillin

No Reduce plating density
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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